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A Note on Nomenclature: The compound 2-(3-Tolyloxy)benzylamine is more commonly and
formally referred to as 2-(3-Methylphenoxy)benzylamine. The terms "tolyloxy" and
"methylphenoxy" are chemically synonymous. This guide will use the name 2-(3-
Methylphenoxy)benzylamine and its corresponding CAS number.

CAS Number: 91933-72-1

This guide provides a comprehensive overview of the chemical and physical properties, safety
data, handling procedures, and potential applications of 2-(3-Methylphenoxy)benzylamine,
tailored for researchers, scientists, and professionals in drug development.

Section 1: Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to
its safe and effective use in a research and development setting. While specific experimental
data for 2-(3-Methylphenoxy)benzylamine is not widely published, properties can be inferred
from structurally similar compounds like benzylamine.
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Table 1: Physicochemical Properties of Benzylamine (as a reference)

Property Value Source

Molecular Formula C7HON

Molar Mass 107.156 g/mol

Appearance (.20I<.)rless to slightly yellowish
liquid

Odor Amine-like

Density 0.981 g/cm?3 (20 °C)

Melting Point 10 °C

Boiling Point 184 - 185 °C

Solubility in water Miscible

Vapor Pressure 0.662 mmHg at 25 °C

Flash Point 65 °C

It is crucial to experimentally determine the properties of 2-(3-Methylphenoxy)benzylamine for
precise applications.

Section 2: Safety and Hazard Information

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
and data from similar benzylamine compounds, 2-(3-Methylphenoxy)benzylamine is expected
to be a hazardous substance. The following hazard statements and precautionary measures
are based on data for benzylamine and should be considered minimal precautions for handling
2-(3-Methylphenoxy)benzylamine.[1]

Hazard Statements:[1]
e H227: Combustible liquid.

e H302 + H312: Harmful if swallowed or in contact with skin.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.sigmaaldrich.com/HK/zh/sds/aldrich/726842
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/726842
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2855345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e H314: Causes severe skin burns and eye damage.
e H317: May cause an allergic skin reaction.[1]
e H412: Harmful to aquatic life with long lasting effects.[1]

Precautionary Statements:[1]

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
o P260: Do not breathe dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.
e P301 + P330 + P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting.

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/ shower.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P310: Immediately call a POISON CENTER or doctor/physician.

Toxicological Information: While specific toxicological data for 2-(3-Methylphenoxy)benzylamine
is limited, data for benzylamine indicates an oral LD50 of 552 mg/kg in rats. Chronic exposure
to related aromatic amines has been linked to various health concerns, including potential
carcinogenicity and mutagenicity.[2] Therefore, it is imperative to handle this compound with
appropriate engineering controls and personal protective equipment to minimize exposure.

Section 3: Experimental Protocols and Handling

3.1 Personal Protective Equipment (PPE)
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When handling 2-(3-Methylphenoxy)benzylamine, a comprehensive PPE strategy is mandatory
to prevent skin and eye contact, and inhalation.

Caption: Mandatory PPE for handling 2-(3-Methylphenoxy)benzylamine.
3.2 Handling and Storage

» Handling: All manipulations of 2-(3-Methylphenoxy)benzylamine should be conducted in a
well-ventilated chemical fume hood.[3] Avoid the formation of aerosols or mists.[4] Use non-
sparking tools and take precautionary measures against static discharge.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as acids, oxidizing agents, and sources of ignition.[5][6] Keep containers tightly closed to
prevent exposure to air and moisture.[6] The storage area should be designated for corrosive
and combustible materials.

3.3 Spill and Emergency Procedures

In the event of a spill, immediately evacuate the area and ensure adequate ventilation.[3]
Remove all sources of ignition.[3] Contain the spill using an inert absorbent material like sand
or vermiculite.[5] Do not allow the material to enter drains or waterways.[3] Contaminated
materials should be placed in a sealed, labeled container for proper disposal.[5] For skin or eye
contact, flush with copious amounts of water for at least 15 minutes and seek immediate
medical attention.[7]

3.4 Disposal

Waste materials containing 2-(3-Methylphenoxy)benzylamine must be treated as hazardous
waste.[5] Dispose of the chemical and its container in accordance with local, state, and federal
regulations. One recommended method for disposal of similar compounds is incineration after
mixing with a more flammable solvent.

Section 4: Synthesis and Potential Applications

Benzylamines are a class of compounds with diverse applications in organic synthesis and
medicinal chemistry.[8] They serve as key intermediates in the preparation of pharmaceuticals,
agrochemicals, and other specialty chemicals.
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4.1 Synthesis

The synthesis of benzylamines can be achieved through various methods. A common industrial
route is the reaction of benzyl chloride with ammonia. Laboratory-scale syntheses often involve
the reduction of benzonitriles or the reductive amination of benzaldehydes.[9] The synthesis of
N-benzylamines can also be achieved by reacting a benzaldehyde with a primary amine to
form an imine, which is then hydrogenated.[10] For substituted benzylamines like 4-(4-
methylphenoxy)benzylamine, a multi-step synthesis involving the reaction of p-cresol with p-
chlorobenzonitrile followed by reduction has been described.[11]

( 3-Phenoxybenzaldehyde j * Ammonia

< Imine Interm@ )
+ Reducing Agent
Ammonia >
] 2-(3-Methylphenoxy)benzylamine
Reducing Agent - ( Yip ) o

(e.g., NaBH4)

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of benzylamines via reductive amination.
4.2 Potential Applications in Drug Development

The benzylamine scaffold is a privileged structure in medicinal chemistry, appearing in a wide
range of biologically active molecules. The tolyloxy moiety can modulate the lipophilicity and
electronic properties of the molecule, potentially influencing its pharmacokinetic and
pharmacodynamic profile. While specific applications for 2-(3-Methylphenoxy)benzylamine are
not extensively documented, its structural motifs suggest potential for investigation in areas
such as:

» Receptor Agonists/Antagonists: The amine functionality can interact with various biological
targets.

e Enzyme Inhibitors: The overall structure could be tailored to fit into the active site of specific
enzymes.
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 Building Block for Complex Molecules: It can serve as a versatile starting material for the
synthesis of more complex drug candidates.

Further research is necessary to fully elucidate the pharmacological potential of this compound.

Section 5: Conclusion

2-(3-Methylphenoxy)benzylamine is a chemical compound that requires careful handling due to
its potential hazards. This guide provides a foundational understanding of its properties, safety
precautions, and potential utility. Adherence to the safety protocols outlined is paramount for
any researcher working with this substance. As with any chemical, a thorough risk assessment
should be conducted before commencing any experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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